6',7'-Dihydroxybergamottin
6',7'-Dihydroxybergamottin
6,7-dihydroxy Bergamottin (6,7-DHB) is a potent inhibitor of CYP3A4 (IC50 = 25 µM). It appears to be the primary compound in grapefruit juice that is responsible for inhibition of testosterone 6β-hydrolase activity. Ingestion of grapefruit juice during treatment regimes with drugs normally metabolized by cytochrome P450 enzymes of the CYP3A subfamily results in a substantial increase in plasma concentration of these agents. However, giving a patient grapefruit juice or just 6,7-DHB could be advantageous in cases where a drug is metabolized too quickly by CYP3A4.
6,7-dihydroxy Bergamottin(cas# 145414-76-2), also known as 6,7-DHB, is a potent inhibitor of cytochrome P4503A4 (CYP3A4) with an IC50 value of 25 μM. As a primary compound in grapefruit juice, 6,7-DHB is responsible for the blockade the activity of testosterone 6β-hydrolase. CYP3A4 is an important enzyme, mainly found in both the intestinal wall and liver, which oxidizes small foreign organic molecules (xenobiotics), such as toxins or drugs.
6,7-dihydroxy Bergamottin(cas# 145414-76-2), also known as 6,7-DHB, is a potent inhibitor of cytochrome P4503A4 (CYP3A4) with an IC50 value of 25 μM. As a primary compound in grapefruit juice, 6,7-DHB is responsible for the blockade the activity of testosterone 6β-hydrolase. CYP3A4 is an important enzyme, mainly found in both the intestinal wall and liver, which oxidizes small foreign organic molecules (xenobiotics), such as toxins or drugs.
Brand Name:
Vulcanchem
CAS No.:
145414-76-2
VCID:
VC20809093
InChI:
InChI=1S/C21H22O6/c1-12(2)5-4-6-13(3)7-8-25-16-11-19(22)26-17-10-18-15(9-14(16)17)20(23)21(24)27-18/h5,7,9-11,23-24H,4,6,8H2,1-3H3/b13-7+
SMILES:
CC(=CCOC1=C2C=CC(=O)OC2=CC3=C1C=CO3)CCC(C(C)(C)O)O
Molecular Formula:
C21H22O6
Molecular Weight:
370.4 g/mol
6',7'-Dihydroxybergamottin
CAS No.: 145414-76-2
Cat. No.: VC20809093
Molecular Formula: C21H22O6
Molecular Weight: 370.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 6,7-dihydroxy Bergamottin (6,7-DHB) is a potent inhibitor of CYP3A4 (IC50 = 25 µM). It appears to be the primary compound in grapefruit juice that is responsible for inhibition of testosterone 6β-hydrolase activity. Ingestion of grapefruit juice during treatment regimes with drugs normally metabolized by cytochrome P450 enzymes of the CYP3A subfamily results in a substantial increase in plasma concentration of these agents. However, giving a patient grapefruit juice or just 6,7-DHB could be advantageous in cases where a drug is metabolized too quickly by CYP3A4. 6,7-dihydroxy Bergamottin(cas# 145414-76-2), also known as 6,7-DHB, is a potent inhibitor of cytochrome P4503A4 (CYP3A4) with an IC50 value of 25 μM. As a primary compound in grapefruit juice, 6,7-DHB is responsible for the blockade the activity of testosterone 6β-hydrolase. CYP3A4 is an important enzyme, mainly found in both the intestinal wall and liver, which oxidizes small foreign organic molecules (xenobiotics), such as toxins or drugs. |
|---|---|
| CAS No. | 145414-76-2 |
| Molecular Formula | C21H22O6 |
| Molecular Weight | 370.4 g/mol |
| IUPAC Name | 5-[(2E)-3,7-dimethylocta-2,6-dienoxy]-2,3-dihydroxyfuro[3,2-g]chromen-7-one |
| Standard InChI | InChI=1S/C21H22O6/c1-12(2)5-4-6-13(3)7-8-25-16-11-19(22)26-17-10-18-15(9-14(16)17)20(23)21(24)27-18/h5,7,9-11,23-24H,4,6,8H2,1-3H3/b13-7+ |
| Standard InChI Key | AUZPHAXYXPXQGF-NTUHNPAUSA-N |
| Isomeric SMILES | CC(=CCC/C(=C/COC1=CC(=O)OC2=CC3=C(C=C21)C(=C(O3)O)O)/C)C |
| SMILES | CC(=CCOC1=C2C=CC(=O)OC2=CC3=C1C=CO3)CCC(C(C)(C)O)O |
| Canonical SMILES | CC(=CCCC(=CCOC1=CC(=O)OC2=CC3=C(C=C21)C(=C(O3)O)O)C)C |
| Appearance | A crystalline solid |
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